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Compound of Interest

Compound Name: Hydrocinnamic-2,2-D2 acid

Cat. No.: B096243

An In-depth Technical Guide to Hydrocinnamic-2,2-D2 Acid

This guide provides comprehensive technical information on Hydrocinnamic-2,2-D2 acid, a
deuterated form of hydrocinnamic acid. It is intended for researchers, scientists, and
professionals in drug development and chemical synthesis who utilize stable isotope-labeled
compounds for various applications, including metabolic studies, reaction mechanism
elucidation, and as internal standards in quantitative analysis.

Chemical Identity and Structure

Hydrocinnamic-2,2-D2 acid, also known as 3-Phenylpropanoic-2,2-D2 acid or 2,2-dideuterio-
3-phenylpropanoic acid, is a stable isotope-labeled derivative of hydrocinnamic acid.[1][2] The
two hydrogen atoms on the carbon atom alpha to the carboxyl group are replaced with
deuterium.

CAS Number: 19136-97-1[1][2][3]

Chemical Data Summary

A summary of the key chemical properties for Hydrocinnamic-2,2-D2 acid is presented below.
For comparison, data for the unlabeled parent compound, Hydrocinnamic acid (CAS: 501-52-
0), is also included.[4][5]
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Property

Hydrocinnamic-2,2-D2 acid

Hydrocinnamic acid

(unlabeled)
Molecular Formula CoD2Hs02[1][3] CoH1002[4]
Molecular Weight 152.187[1][2] 150.17[5]
Accurate Mass 152.081[1][2] 150.06808[4]

2,2-dideuterio-3-

IUPAC Name ) ) 3-phenylpropanoic acid[4]
phenylpropanoic acid[1][2]
[2H]IC([2H])
SMILES 0O=C(0O)CCclcccccel[5]
(Cclceeecl)C(=0)0[1][2]
InChl=1S/C9H1002/c10- InChl=1S/C9H1002/c10-
InChl 9(11)7-6-8-4-2-1-3-5-8/h1- 9(11)7-6-8-4-2-1-3-5-8/h1-
5H,6-7H2,(H,10,11)/i7D2[1][2] 5H,6-7H2,(H,10,11)[5]
Appearance Solid[6] White, crystalline solid[7]
Melting Point 47-49 °C (for d9 version)[6] 45-48 °C[5]
Boiling Point Not specified 280 °CI[5]

Experimental Protocols

While specific synthesis protocols for Hydrocinnamic-2,2-D2 acid are not readily available in

public literature, its synthesis can be inferred from established methods for preparing

hydrocinnamic acid and other deuterated compounds. The most common method for producing

hydrocinnamic acid is the hydrogenation of cinnamic acid.[7]

General Synthesis Approach: Catalytic Deuteration of

Cinnamic Acid

This protocol describes a general method for the synthesis of the unlabeled compound, which

can be adapted for the deuterated analogue by using a deuterium source.

Objective: To synthesize hydrocinnamic acid via the reduction of the carbon-carbon double

bond in cinnamic acid.
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Reaction Scheme: CeHsCH=CHCOOH (Cinnamic Acid) + H2 - CeHsCH2CH2COOH
(Hydrocinnamic Acid)

Adaptation for Deuterated Synthesis: To produce Hydrocinnamic-2,2-D2 acid, the reaction
would likely start from a precursor that allows for the specific introduction of deuterium at the
alpha position, or through a method involving H-D exchange under specific catalytic conditions.
A more direct, though potentially complex, route would be the catalytic reduction of cinnamic
acid using deuterium gas (Dz) in a deuterated solvent with a suitable catalyst.

Materials:

Cinnamic Acid

Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%)

Solvent (e.g., Ethanol, Ethyl Acetate)

Hydrogen Gas (Hz) or Deuterium Gas (D2) for labeled synthesis

Sodium Hydroxide (NaOH) solution

Hydrochloric Acid (HCI)
Procedure (based on hydrogenation of cinnamic acid):

¢ Dissolution: Cinnamic acid is dissolved in a suitable solvent, such as ethanol, inside a
hydrogenation vessel.

o Catalyst Addition: A catalytic amount of Pd/C is added to the solution.

o Hydrogenation/Deuteration: The vessel is sealed, purged with an inert gas, and then
pressurized with hydrogen (or deuterium) gas. The mixture is agitated (e.g., shaken or
stirred) at room temperature or with gentle heating until the reaction is complete, which is
typically indicated by the cessation of gas uptake.[8]

» Catalyst Removal: The reaction mixture is filtered through a pad of celite or a similar filter aid
to remove the palladium catalyst.
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o Work-up: The filtrate is concentrated under reduced pressure to remove the solvent. The
resulting residue is then taken up in a basic agueous solution (e.g., NaOH).

« Purification: The basic solution is washed with an organic solvent (e.qg., ether) to remove any
non-acidic impurities.

 Acidification & Isolation: The aqueous layer is cooled in an ice bath and acidified with
concentrated HCI until the product precipitates.

» Drying: The precipitated solid is collected by vacuum filtration, washed with cold water, and
dried to yield hydrocinnamic acid.[9] The yield for the unlabeled acid is typically high, often in
the 80-90% range.[9]

Biological Significance and Pathways

Hydrocinnamic acid and its hydroxylated derivatives (hydroxycinnamic acids) are
phenylpropanoids widely distributed in the plant kingdom.[10] They are synthesized from the
amino acid phenylalanine via the shikimate pathway and play crucial roles in plant defense,
structure, and signaling.[11][12] Hydrocinnamic acid itself is a known metabolite and has been
studied for its biological activities.[13]

The general biosynthetic pathway for hydroxycinnamic acids, which are derivatives of the core
hydrocinnamic acid structure, provides context for its biological origin.

Shikimate Pathway
(from carbohydrates)

C4H

\

L-Phenylalanine Cinnamic Acid p-Coumaric Acid Caffeic Acid

Ferulic Acid

Sinapic Acid
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Click to download full resolution via product page
Caption: Biosynthesis of hydroxycinnamic acids from L-phenylalanine.

This diagram illustrates the core enzymatic steps starting from L-phenylalanine, a product of
the shikimate pathway, leading to the synthesis of various hydroxycinnamic acids.[11][12] The
enzymes involved are Phenylalanine ammonia-lyase (PAL), Cinnamate-4-hydroxylase (C4H),
4-Coumarate 3-hydroxylase (C3H), Caffeic acid O-methyltransferase (COMT), and Ferulate-5-
hydroxylase (F5H).[11] Hydrocinnamic acid is the saturated (reduced) form of cinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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